Cas no 126257-77-0 (Carbamic acid, [1-[(ethylamino)carbonyl]-3-methylbutyl]-,1,1-dimethylethyl ester, (S)-)

Carbamic acid, [1-[(ethylamino)carbonyl]-3-methylbutyl]-,1,1-dimethylethyl ester, (S)- structure
126257-77-0 structure
Product Name:Carbamic acid, [1-[(ethylamino)carbonyl]-3-methylbutyl]-,1,1-dimethylethyl ester, (S)-
CAS No:126257-77-0
MF:C13H26N2O3
MW:258.357143878937
CID:1223407
Update Time:2024-08-05

Carbamic acid, [1-[(ethylamino)carbonyl]-3-methylbutyl]-,1,1-dimethylethyl ester, (S)- Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid, [1-[(ethylamino)carbonyl]-3-methylbutyl]-,1,1-dimethylethyl ester, (S)-
    • Carbamic acid, N-[(1S)-1-[(ethylamino)carbonyl]-3-methylbutyl]-, 1,1-dimethylethyl ester
    • Inchi: 1S/C13H26N2O3/c1-7-14-11(16)10(8-9(2)3)15-12(17)18-13(4,5)6/h9-10H,7-8H2,1-6H3,(H,14,16)(H,15,17)/t10-/m0/s1
    • InChI Key: DJPLHEAOIPCDQL-JTQLQIEISA-N
    • SMILES: C(OC(C)(C)C)(=O)N[C@H](C(NCC)=O)CC(C)C

Computed Properties

  • Exact Mass: 258.19448

Experimental Properties

  • Density: 0.985±0.06 g/cm3(Predicted)
  • Melting Point: 105-106 °C
  • Boiling Point: 407.1±28.0 °C(Predicted)
  • PSA: 67.43
  • pka: 11.57±0.46(Predicted)
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